3-Bromo-2-methylbenzofuran

• IUPAC Name: 3-bromo-2-methyl-1-benzofuran
• InChI: InChI=1S/C9H7BrO/c1-6-9(10)7-4-2-3-5-8(7)11-6/h2-5H,1H3
• InChI Key: OEGMISNFEAVBHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2O1)Br
• Molecular Formula: C9H7BrO
• DSSTOX Substance ID: DTXSID30467849
• Molecular Weight: 211.05 g/mol
• CAS RN: 58863-48-2

Description

3-Bromo-2-methylbenzofuran (3-Br-2-MBF) is a chemical compound with a molecular formula of C7H5BrO, first synthesized in the laboratory in 1966. It is a member of the benzofuran family, which is a class of heterocyclic compounds with a fused, six-membered ring system containing three carbon atoms and three oxygen atoms. 3-Br-2-MBF has a wide range of applications in research, including its use as a synthetic intermediate in the production of pharmaceuticals, dyes, and other organic compounds.

Scientific Research Applications

Antitumor Activity

Benzofuran derivatives, including 3-Bromo-2-methylbenzofuran , have been studied for their antitumor properties. These compounds can interact with various biological targets and disrupt cancer cell proliferation. .

Antibacterial Agents

The structure of benzofuran compounds has been associated with significant antibacterial activity. .

Antioxidative Properties

Benzofuran derivatives are known for their antioxidative capabilities. .

Antiviral Applications

The antiviral activity of benzofuran derivatives makes them candidates for the development of new antiviral drugs. .

Synthesis of Complex Natural Products

3-Bromo-2-methylbenzofuran: can be used in the total synthesis of complex natural products that contain benzofuran rings. .

Development of Agrochemicals

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Molecular Electronics

Benzofuran derivatives are investigated for their potential applications in molecular electronics. .

Drug Discovery and Development

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Mechanism of Action

Target of Action

3-Bromo-2-methylbenzofuran is a derivative of benzofuran . Benzofuran and its derivatives have been found to have a wide range of biological and pharmacological applications . .

Mode of Action

Benzofuran derivatives have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The exact interaction of 3-Bromo-2-methylbenzofuran with its potential targets and the resulting changes are yet to be elucidated.

Biochemical Pathways

Benzofuran derivatives have been shown to interact with various biochemical pathways, influencing a wide array of biological activities

Pharmacokinetics

Improving bioavailability is one of the targets achieved with most of the more recent benzofuran compounds

Result of Action

Benzofuran derivatives have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities

Action Environment

The broad range of clinical uses of benzofuran derivatives indicates the diverse pharmacological activities of this series of compounds

Synthesis routes and methods

Procedure details

Methyl benzofuran-5-carboxylate (1.74 g, 9.9 mmol) is dissolved in CH2Cl2 (50 mL), layered with saturated NaHCO3 (75 mL) using very slow magnetic stirring so that the two layers are not mixed and treated with Br2 (3.1 mL, 59.1 mmol). The bi-phasic mixture is stirred slowly for 2 h, then vigorously for 1 h. The layers are separated and the aqueous layer is extracted with CH2Cl2 (2×50 mL). The organics are dried (Na2SO4) and concentrated under reduced pressure without heat. The residue is dissolved in MeOH (100 mL), treated with K2CO3 (8.17 g, 59.1 mmol) and stirred at RT for 18 h. The mixture is concentrated to dryness, partitioned between 50% saturated NaHCO3 (75 mL) and EtOAc (2×75 mL) and the organics are dried (Na2SO4) and concentrated in vacuo. The crude material (2.21 g) is adsorbed onto silica gel (4.5 g) chromatographed over 90 g slurry-packed silica gel, eluting with 8% EtOAc/hexane then 15% EtOAc/hexane. The appropriate fractions are combined and concentrated to afford 1.88 g (75%) of methyl 3-bromo-1-benzofuran as a white solid. 1H NMR (300 MHz, CDCl3): δ 3.99, 7.55, 7.74, 8.11, 8.31 ppm.